Cas no 2137767-73-6 (1-Propanone, 3-chloro-1-[3-(1-hydroxy-1-methylethyl)-1-piperidinyl]-)

• Product Name: 1-Propanone, 3-chloro-1-[3-(1-hydroxy-1-methylethyl)-1-piperidinyl]-
• CAS No: 2137767-73-6
• MF: C₁₁H₂₀ClNO₂
• MW: 233.7350025177
• CID: 5257935
• Update Time: 2025-10-16

1-Propanone, 3-chloro-1-[3-(1-hydroxy-1-methylethyl)-1-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-chloro-1-[3-(1-hydroxy-1-methylethyl)-1-piperidinyl]-

• Inchi： 1S/C11H20ClNO2/c1-11(2,15)9-4-3-7-13(8-9)10(14)5-6-12/h9,15H,3-8H2,1-2H3
• InChI Key： SUTGNCLQZRPBBB-UHFFFAOYSA-N
• SMILES： C(N1CCCC(C(O)(C)C)C1)(=O)CCCl

Additional information on 1-Propanone, 3-chloro-1-[3-(1-hydroxy-1-methylethyl)-1-piperidinyl]-

Introduction to 1-Propanone, 3-chloro-1-[3-(1-hydroxy-1-methylethyl)-1-piperidinyl] and Its Significance in Modern Chemical Research

The compound with the CAS no. 2137767-73-6, identified as 1-Propanone, 3-chloro-1-[3-(1-hydroxy-1-methylethyl)-1-piperidinyl], represents a fascinating molecule with substantial potential in the realm of pharmaceutical and chemical synthesis. This compound, characterized by its intricate structural framework, has garnered attention due to its unique chemical properties and its promising applications in the development of novel therapeutic agents.

The molecular structure of this compound consists of a propanone backbone substituted with a chloro group at the third carbon position and a piperidine ring linked through a hydroxymethyl group at the first carbon. The presence of the 1-hydroxy-1-methylethyl moiety introduces steric and electronic features that make this molecule particularly interesting for medicinal chemists. The combination of these functional groups not only influences the compound's reactivity but also its pharmacological profile, making it a valuable candidate for further investigation.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives due to their favorable biological activity and metabolic stability. The specific modification of the piperidine ring in 1-Propanone, 3-chloro-1-[3-(1-hydroxy-1-methylethyl)-1-piperidinyl] enhances its binding affinity to various biological targets, which has implications for the development of drugs targeting neurological disorders, cardiovascular diseases, and other conditions.

One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of more complex molecules. The chloro-substituted propanone moiety provides a versatile platform for further functionalization, allowing chemists to explore diverse chemical transformations. These transformations can lead to the creation of novel analogs with enhanced efficacy and reduced side effects. The hydroxymethyl group, in particular, offers opportunities for conjugation with other bioactive molecules, enabling the development of targeted drug delivery systems.

Recent studies have highlighted the importance of optimizing synthetic routes to improve the yield and purity of 1-Propanone, 3-chloro-1-[3-(1-hydroxy-1-methylethyl)-1-piperidinyl]. Advances in catalytic methods and green chemistry principles have enabled more efficient and sustainable production processes. These innovations not only reduce costs but also minimize environmental impact, aligning with global efforts to promote sustainable chemical manufacturing.

The pharmacological evaluation of this compound has revealed intriguing interactions with several biological pathways. Preliminary in vitro studies suggest that it may exhibit inhibitory activity against enzymes involved in inflammation and pain signaling. This potential makes it a promising candidate for further investigation in models of chronic inflammatory diseases and neuropathic pain syndromes.

Moreover, the structural features of 1-Propanone, 3-chloro-1-[3-(1-hydroxy-1-methylethyl)-1-piperidinyl] have been leveraged to develop novel molecular probes for biochemical research. These probes are essential tools for understanding complex cellular processes and identifying new therapeutic targets. The ability to selectively modulate specific biological pathways using this compound could lead to breakthroughs in our understanding of disease mechanisms and the development of more effective treatments.

The synthesis and characterization of this compound have also contributed to advancements in computational chemistry and molecular modeling techniques. By integrating experimental data with computational predictions, researchers can gain deeper insights into the structure-activity relationships governing biological activity. This interdisciplinary approach is crucial for accelerating drug discovery efforts and ensuring that new compounds are optimized for efficacy and safety.

In conclusion, 1-Propanone, 3-chloro-1-[3-(1-hydroxy-1-methylethyl)-1-piperidinyl] represents a significant advancement in chemical research with substantial implications for pharmaceutical development. Its unique structural features and promising biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.